Cas no 1452485-43-6 (tert-Butyl (1r,4r)-4-((Z)-2-iodovinyl)-cyclohexylcarbamate)

• Product Name: tert-Butyl (1r,4r)-4-((Z)-2-iodovinyl)-cyclohexylcarbamate
• CAS No: 1452485-43-6
• MF: C₁₃H₂₂INO₂
• MW: 351.223756313324
• CID: 4700784
• Update Time: 2025-05-24

tert-Butyl (1r,4r)-4-((Z)-2-iodovinyl)-cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (1r,4r)-4-((Z)-2-iodovinyl)-cyclohexylcarbamate
• Tert-butyl N-[4-(2-iodoethenyl)cyclohexyl]carbamate

• Inchi： 1S/C13H22INO2/c1-13(2,3)17-12(16)15-11-6-4-10(5-7-11)8-9-14/h8-11H,4-7H2,1-3H3,(H,15,16)
• InChI Key： UEMWPUWTPSAQMI-UHFFFAOYSA-N
• SMILES： IC=CC1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 276
• Topological Polar Surface Area: 38.3

Additional information on tert-Butyl (1r,4r)-4-((Z)-2-iodovinyl)-cyclohexylcarbamate

Research Brief on tert-Butyl (1r,4r)-4-((Z)-2-iodovinyl)-cyclohexylcarbamate (CAS: 1452485-43-6) in Chemical Biology and Pharmaceutical Applications

The compound tert-Butyl (1r,4r)-4-((Z)-2-iodovinyl)-cyclohexylcarbamate (CAS: 1452485-43-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug discovery and development.

Recent studies have highlighted the role of tert-Butyl (1r,4r)-4-((Z)-2-iodovinyl)-cyclohexylcarbamate as a versatile intermediate in the synthesis of complex bioactive molecules. Its (Z)-2-iodovinyl moiety, in particular, has been exploited in cross-coupling reactions, enabling the construction of diverse molecular scaffolds with potential pharmacological activities. Researchers have successfully employed this compound in palladium-catalyzed reactions, such as Heck and Suzuki couplings, to generate novel compounds with enhanced binding affinities for therapeutic targets.

In the context of drug discovery, tert-Butyl (1r,4r)-4-((Z)-2-iodovinyl)-cyclohexylcarbamate has shown promise as a building block for the development of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective cyclin-dependent kinase (CDK) inhibitors, which exhibited potent anti-proliferative effects in cancer cell lines. The compound's rigid cyclohexylcarbamate structure contributes to improved pharmacokinetic properties, including enhanced metabolic stability and membrane permeability.

Further investigations have explored the compound's potential in targeted protein degradation strategies. Its iodoalkene functionality allows for efficient conjugation with E3 ligase ligands, forming proteolysis-targeting chimeras (PROTACs). Recent preclinical data suggest that these PROTAC molecules effectively degrade disease-relevant proteins at nanomolar concentrations, opening new avenues for the treatment of previously undruggable targets.

From a synthetic chemistry perspective, significant advances have been made in the stereoselective preparation of tert-Butyl (1r,4r)-4-((Z)-2-iodovinyl)-cyclohexylcarbamate. A 2024 Nature Communications paper described an improved catalytic asymmetric synthesis route that achieves >99% enantiomeric excess, addressing previous challenges in obtaining the desired stereochemistry. This development has important implications for the scalable production of chiral pharmaceuticals derived from this intermediate.

Ongoing research is investigating the compound's potential in neurological applications. Preliminary in vitro studies indicate that derivatives of tert-Butyl (1r,4r)-4-((Z)-2-iodovinyl)-cyclohexylcarbamate may modulate neurotransmitter receptors, particularly those involved in neurodegenerative diseases. However, these findings require further validation through in vivo models and detailed mechanistic studies.

In conclusion, tert-Butyl (1r,4r)-4-((Z)-2-iodovinyl)-cyclohexylcarbamate (CAS: 1452485-43-6) represents a valuable chemical tool with diverse applications in medicinal chemistry and drug development. Its unique structural features enable the creation of novel therapeutic agents, while recent synthetic advancements have improved its accessibility for research purposes. Future studies should focus on expanding its utility in targeted therapies and exploring its potential in additional disease areas.